6-Cyclopropyl-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide

• IUPAC Name: 6-cyclopropyl-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C16H18N4O3S/c17-24(22,23)13-5-1-11(2-6-13)7-8-18-16(21)15-9-14(12-3-4-12)19-10-20-15/h1-2,5-6,9-10,12H,3-4,7-8H2,(H,18,21)(H2,17,22,23)
• InChI Key: ZIQAPGPZSAXTBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

The compound “6-Cyclopropyl-N-[2-(4-sulfamoylphenyl)ethyl]pyrimidine-4-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a cyclopropyl group, which is a three-membered carbon ring. The molecule also contains a sulfamoylphenyl group and an ethyl group attached to the nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through a series of reactions including condensation, substitution, and cyclization. The exact method would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrimidine ring and the cyclopropyl group would contribute to the rigidity of the molecule, while the sulfamoylphenyl and ethyl groups could potentially participate in various interactions with other molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the pyrimidine ring might undergo reactions at the carbon or nitrogen atoms, and the sulfamoyl group could potentially be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties such as solubility, melting point, and reactivity.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity, exploring its potential use in drug development, and studying its reactivity and stability under various conditions.